molecular formula C22H18N2O6 B11988184 (4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxy-3-methoxyphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione

(4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxy-3-methoxyphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione

Cat. No.: B11988184
M. Wt: 406.4 g/mol
InChI Key: KIJRKHRXDVCKIG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound belongs to the pyrrolidine-2,3-dione class, characterized by a bicyclic structure with a diketone core. Key structural features include:

  • A pyridin-3-ylmethyl group at position 1, introducing a basic nitrogen atom that may influence solubility and receptor interactions.

The compound’s synthesis likely involves multi-step reactions, including condensation of substituted aldehydes or ketones with amines, followed by cyclization (e.g., via methods analogous to those in ) .

Properties

Molecular Formula

C22H18N2O6

Molecular Weight

406.4 g/mol

IUPAC Name

3-(furan-2-carbonyl)-4-hydroxy-2-(4-hydroxy-3-methoxyphenyl)-1-(pyridin-3-ylmethyl)-2H-pyrrol-5-one

InChI

InChI=1S/C22H18N2O6/c1-29-17-10-14(6-7-15(17)25)19-18(20(26)16-5-3-9-30-16)21(27)22(28)24(19)12-13-4-2-8-23-11-13/h2-11,19,25,27H,12H2,1H3

InChI Key

KIJRKHRXDVCKIG-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=CC(=C1)C2C(=C(C(=O)N2CC3=CN=CC=C3)O)C(=O)C4=CC=CO4)O

Origin of Product

United States

Biological Activity

The compound (4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxy-3-methoxyphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione is a complex organic molecule with significant potential in medicinal chemistry. Its structure includes multiple functional groups, such as a furan ring and a pyrrolidine core, which may contribute to its biological activities. This article explores the biological activity of this compound, including its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Structural Overview

The structural formula of the compound can be represented as follows:

C20H21NO5\text{C}_{20}\text{H}_{21}\text{N}\text{O}_{5}

This structure features:

  • Furan moiety : Known for antioxidant properties.
  • Pyrrolidine ring : Associated with various pharmacological activities.
  • Hydroxymethylidene and methoxyphenyl groups : Potentially enhance biological interactions.

1. Antioxidant Properties

Compounds similar to this one have been reported to exhibit significant antioxidant activity. The furan and pyrrolidine structures are known to scavenge free radicals effectively, which can mitigate oxidative stress in biological systems. Studies have shown that derivatives of pyrrolidine can outperform known antioxidants like curcumin in certain assays .

2. Anti-inflammatory Effects

Research indicates that this compound may possess anti-inflammatory properties. Pyrrolidine derivatives are often explored for their ability to inhibit inflammatory pathways, making them candidates for treating conditions like arthritis and other inflammatory diseases .

3. Antimicrobial Activity

The compound has shown promise in antimicrobial assays against various pathogens. Similar compounds have been evaluated for their effectiveness against bacteria such as Staphylococcus aureus and Escherichia coli, demonstrating significant minimum inhibitory concentrations (MIC) that suggest potential as antimicrobial agents .

Understanding the mechanisms through which this compound exerts its biological effects is crucial for its application in therapeutics. The proposed mechanisms include:

  • Interaction with Enzymes : The furan and pyrrolidine components may interact with specific enzymes or receptors, modulating their activity.
  • Free Radical Scavenging : The antioxidant capacity likely involves the donation of electrons to free radicals, neutralizing them and preventing cellular damage.
  • Inflammatory Pathway Modulation : By inhibiting key inflammatory cytokines or enzymes, the compound may reduce inflammation effectively.

Study 1: Antioxidant Activity

A study compared the antioxidant activity of several furan-containing compounds using DPPH radical scavenging assays. The results indicated that the compound exhibited a higher scavenging effect than standard antioxidants, suggesting its potential use in formulations aimed at reducing oxidative stress .

Study 2: Antimicrobial Efficacy

In vitro testing against a panel of bacterial strains showed that the compound had an MIC of 16 µM against E. coli and Klebsiella pneumoniae, indicating strong antimicrobial potential. This study highlights its applicability in developing new antibiotics .

Synthesis and Chemical Reactions

The synthesis of (4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxy-3-methoxyphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione typically involves multi-step organic reactions:

  • Preparation of intermediates : Starting materials are reacted under controlled conditions to form key intermediates.
  • Coupling reactions : These intermediates are then coupled to form the final product, often requiring purification steps to ensure high yield and purity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Substitution Patterns

The compound is compared to other pyrrolidine-2,3-dione derivatives and heterocyclic analogues:

Compound Name/Structure Key Substituents Molecular Weight (g/mol) Melting Point (°C) Notable Features
Target Compound: (4E)-4-[furan-2-yl(hydroxy)methylidene]-5-(4-hydroxy-3-methoxyphenyl)-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione Furan-2-yl, 4-hydroxy-3-methoxyphenyl, pyridin-3-ylmethyl Not reported Not reported Polar hydroxyl groups, aromatic diversity, pyridine moiety for basicity .
Q2 (): 7,7-disubstituted hexahydroquinoline derivative NO2, Cl, substituted phenyl 497 278–282 Nitro and chloro groups enhance electrophilicity; C=O and CN IR peaks .
Compound from : 4-(1-methylamino)ethylene-5-phenyl-1-(3-nitrophenyl)pyrrolidine-2,3-dione 3-nitrophenyl, methylamino ~497 (calculated) Not reported Nitrophenyl group for electron-withdrawing effects; methylamino for solubility .
Example from (R=NO2) NO2, Br, substituted phenyl 545 287 High molecular weight; nitro group increases rigidity .

Physicochemical Properties

  • Polarity: The target compound’s hydroxyl and methoxy groups enhance polarity compared to nonpolar substituents (e.g., methyl, ethyl) in . This may improve aqueous solubility relative to nitro- or bromo-substituted analogues.
  • Thermal Stability: Melting points of analogues range from 268–287°C ().

Spectroscopic Characterization

  • IR Spectroscopy : Expected peaks for the target compound include C=O stretches (~1670 cm⁻¹), aromatic C-H stretches (~3020 cm⁻¹), and O-H stretches (~3300 cm⁻¹), aligning with data from and .
  • ¹H NMR : Aromatic protons from furan, methoxyphenyl, and pyridine groups would appear at δ 6.5–8.5 ppm, with distinct splitting patterns due to substitution .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.